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Compound of Interest

1-Chloro-1,1-difluoro-3-
Compound Name:

iodopropane
CAS No.: 1909309-69-8
Cat. No.: B2893252

Get Quote

Executive Summary

1-Chloro-1,1-difluoro-3-iodopropane (CAS: 1909309-69-8) is a specialized fluorinated
building block used in the synthesis of advanced agrochemicals, pharmaceuticals, and
fluoropolymers.[1] Its utility stems from its dual-functional nature: the chlorodifluoromethyl (—
CF2Cl) group provides a lipophilic, metabolically stable motif, while the primary iodide (—CHz:l)
serves as a highly reactive electrophilic handle for nucleophilic substitution or cross-coupling
reactions.

This guide details the radical telomerization of chlorodifluoroiodomethane with ethylene as the
primary synthetic route. This method is preferred for its atom economy and scalability
compared to halogen exchange pathways.

Chemical Identity & Properties
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Property Data

IUPAC Name 1-Chloro-1,1-difluoro-3-iodopropane

Common Name 3-Chloro-3,3-difluoropropyl iodide

CAS Number 1909309-69-8 (Product); 420-49-5 (Precursor)
Molecular Formula CsHa4ClIF2l

Molecular Weight 240.42 g/mol

Structure Cl-CF2—CH2—CH2-I

Physical State Pale yellow liquid (at 25°C)

Boiling Point ~130-135°C (Estimated at 760 mmHg)
Solubility Soluble in DCM, THF, Et20; insoluble in water

Retrosynthetic Analysis

The most direct and atom-economical approach to constructing the CI-CF2—CH2—CH2—I
skeleton is the radical addition (telomerization) of chlorodifluoroiodomethane (CF2CIl) across
the double bond of ethylene.

e Bond Formed: C(sp3)—C(sp?) between the CFzCl radical and ethylene.

» Driving Force: The formation of a stronger C-C bond relative to the 1t-bond of ethylene, and
the weakness of the C—I bond (approx. 53 kcal/mol) which facilitates radical chain
propagation.

Reaction Scheme
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Figure 1: Reaction scheme for the synthesis of 1-Chloro-1,1-difluoro-3-iodopropane via
radical addition.

Detailed Experimental Protocol
Route: Thermal/Catalytic Radical Addition

This protocol utilizes a high-pressure autoclave to facilitate the addition of the gaseous/volatile
reactants. Copper powder is recommended as a redox catalyst to lower the activation energy
and improve selectivity for the mono-addition product (

) over higher telomers (

).
Reagents & Materials

e Chlorodifluoroiodomethane (CF2ClIl): 1.0 equivalent (Limiting reagent).

o Ethylene (gas): 1.0 — 1.2 equivalents (Controlled pressure). Note: Large excess promotes
polymerization.

o Catalyst: Copper powder (activated) or Cul (1-5 mol%). Alternatively, Di-tert-butyl peroxide
(DTBP) (1-2 mol%) can be used as a radical initiator.

e Solvent: Neat (preferred) or Acetonitrile (if solubilization is required).

Step-by-Step Procedure

e Preparation (Inert Atmosphere):

o Ensure the high-pressure autoclave (Hastelloy or Stainless Steel) is clean, dry, and purged
with Nitrogen or Argon.

o Load the Copper powder (catalyst) into the autoclave liner.

o Cool the autoclave to -78°C (dry ice/acetone bath) or -40°C.
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e Reactant Charging:
o Condense Chlorodifluoroiodomethane (CF2ClIl) into the cooled autoclave.
o Seal the reactor.
o Purge the lines with Ethylene gas.

o Pressurize the reactor with Ethylene to an initial pressure of 10—20 bar (depending on
reactor headspace and stoichiometry calculations).

» Reaction Phase:
o Heat the reactor gradually to 110-140°C.
o Observation: A pressure drop indicates the consumption of ethylene.
o Maintain temperature and agitation (magnetic or mechanical stirring) for 10-16 hours.
o Monitoring: If equipped with a sampling line, monitor conversion via GC-MS.
o Work-up:
o Cool the reactor to room temperature, then to 0°C.
o Slowly vent unreacted Ethylene into a scrubber system.

o Recover the crude liquid reaction mixture. The mixture will be dark (due to iodine/copper
residues).

e Purification:

o Wash the organic phase with 10% Na=S203 (sodium thiosulfate) solution to remove free
iodine (indicated by the disappearance of brown color).

o Wash with water and brine; dry over anhydrous MgSOa.

o Fractional Distillation: Perform vacuum distillation.
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» Fraction 1: Unreacted CF2ClII (recycle).
» Fraction 2:1-Chloro-1,1-difluoro-3-iodopropane (Target).[1][2][3]
» Residue: Higher telomers (CICF2(CH2CH2):l, etc.).

Mechanistic Insight

The reaction proceeds via a radical chain mechanism. The weak C—I bond in the precursor is
the key to initiation and chain transfer.

e Initiation: Thermal or catalytic cleavage of the C—I bond in CF2Cll generates the
chlorodifluoromethyl radical (*CF2Cl).[4][5][6]

» Propagation (Addition): The electrophilic «CF2Cl radical attacks the electron-rich 1t-system of
ethylene, forming a new carbon-centered radical (CICF2—CH2—CHz¢).

» Chain Transfer: The intermediate alkyl radical abstracts an iodine atom from another
molecule of CF2ClI, yielding the product and regenerating the *CF2Cl radical.[4]

Mechanism Diagram
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Figure 2: Radical chain mechanism cycle for the telomerization of CF2Cll and ethylene.

Safety & Handling

High Pressure Hazard: Ethylene is a flammable gas and is used under pressure. Ensure the
autoclave is rated for at least 1.5x the operating pressure.

Explosion Risk: Haloalkanes can react violently with active metals (Na, K). While Copper is
used as a catalyst, avoid aluminum or magnesium parts in the reactor.

Toxicity: Fluorinated alkyl iodides are potential alkylating agents. Use extreme caution, work
in a fume hood, and wear permeation-resistant gloves (Viton/Butyl).

Decomposition: Overheating may release HF or HCI. Have calcium gluconate gel available
for potential HF exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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